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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596059 Get Quote

Disclaimer: The compound "Enhydrin chlorohydrin" (CAS 38230-99-8) is listed by some

chemical suppliers but lacks comprehensive public data regarding its health and safety,

toxicology, and biological effects.[1][2][3][4] In contrast, "Enhydrin" is a well-characterized

sesquiterpene lactone natural product with noted biological activities, including antiparasitic

effects, but is structurally distinct from chlorohydrins.[5][6][7][8][9]

Given the scarcity of information on Enhydrin chlorohydrin and the significant hazards

associated with the chlorohydrin chemical class, this guide will focus on the well-documented

and highly toxic compound Ethylene Chlorohydrin (2-Chloroethanol, CAS 107-07-3).[10][11]

[12] This information is provided to serve as a comprehensive safety reference for researchers,

scientists, and drug development professionals working with similar compounds. It is crucial to

handle all chlorohydrins with extreme caution.

Executive Summary
Ethylene chlorohydrin is a volatile, colorless liquid that is highly toxic and readily absorbed

through the skin, inhalation, and ingestion.[11][13] It poses a severe risk of acute toxicity,

including metabolic acidosis, respiratory failure, and damage to the central nervous system,

liver, and kidneys.[14][15][16][17] This document provides a detailed overview of its

toxicological profile, exposure limits, handling procedures, and emergency protocols. All

quantitative data is summarized in tables for clarity, and experimental workflows are visualized

using diagrams.
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Physicochemical and Toxicological Data
The following tables summarize key quantitative data for Ethylene Chlorohydrin.

Table 1: Physicochemical Properties of Ethylene Chlorohydrin

Property Value Reference

CAS Number 107-07-3 [18][19]

Molecular Formula C2H5ClO [19]

Molecular Weight 80.51 g/mol [11][20]

Appearance
Colorless liquid with a faint,

ether-like odor
[18][20]

Boiling Point 129-130 °C (264.2-266 °F) [19]

Melting Point -63 °C (-81.4 °F)

Flash Point 55 °C (131 °F)

Specific Gravity 1.200 [21]

Vapor Pressure 5 mmHg @ 20°C [20]

Vapor Density 2.78 (Air = 1) [11][22]

Water Solubility Miscible [19][20]

Autoignition Temp. 425 °C (797 °F)

Explosive Limits LEL: 4.9%, UEL: 15.9% [20]

Table 2: Acute Toxicity Data for Ethylene Chlorohydrin
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Endpoint Species Route Value Reference

LD50 Rat Oral 71 mg/kg

LD50 Rat Oral 72 mg/kg [23]

LD50 Rat Oral 89 mg/kg [15]

LD50 Rat Oral 95 mg/kg [24]

LD50 Mouse Oral 81 mg/kg [10]

LD50 Guinea Pig Oral 110 mg/kg [10]

LD50 Rabbit Dermal 67 mg/kg [25]

LC50 Rat Inhalation
290 mg/m³ (88

ppm)
[18]

LC50 Rat Inhalation
0.11 mg/L/4h (37

ppm)
[25]

Table 3: Occupational Exposure Limits for Ethylene Chlorohydrin

Organization Limit Type Value Notes

OSHA PEL TWA 5 ppm (16 mg/m³) Skin

NIOSH REL Ceiling 1 ppm (3 mg/m³) Skin

ACGIH TLV Ceiling 1 ppm (3.3 mg/m³) Skin

NIOSH IDLH IDLH 7 ppm

Immediately

Dangerous to Life or

Health

References:[17][18][20][21][22][23][26] TWA: Time-Weighted Average; PEL: Permissible

Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value; C: Ceiling;

IDLH: Immediately Dangerous to Life or Health.

Experimental Protocols
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Detailed methodologies for assessing the toxicity of a compound like ethylene chlorohydrin are

critical for ensuring safety and data reliability. The following are generalized protocols based on

standard toxicological studies.

Acute Oral Toxicity Study (LD50)
This protocol is based on the principles outlined in studies such as those by Smyth et al.

(1941).[19]

Animal Model: Wistar rats, typically 8-12 weeks old, are used. Animals are acclimatized for at

least 5 days before the study.

Dosage Preparation: Ethylene chlorohydrin is diluted in a suitable vehicle (e.g., corn oil or

distilled water) to achieve the desired concentrations.

Administration: A single dose is administered to fasted animals via oral gavage. A control

group receives the vehicle only. Multiple dose groups are used to establish a dose-response

curve.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., tremors,

lethargy, respiratory distress), and changes in body weight for at least 14 days.

Data Analysis: The LD50 value is calculated using statistical methods, such as probit

analysis.

Necropsy: A gross necropsy is performed on all animals at the end of the study to identify

any target organ toxicity.

Acute Dermal Toxicity Study (LD50)
Animal Model: New Zealand White rabbits are commonly used. The fur on the dorsal area is

clipped 24 hours before the application.

Application: A specified dose of the undiluted or diluted compound is applied uniformly over a

shaved area of the skin (at least 10% of the body surface). The area is then covered with a

porous gauze dressing.

Exposure: The substance is kept in contact with the skin for a 24-hour period.
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Observation: After 24 hours, the dressing is removed, and the skin is wiped to remove any

remaining test substance. Animals are observed for mortality and signs of toxicity for 14

days.

Data Analysis: The dermal LD50 is calculated.

Acute Inhalation Toxicity Study (LC50)
Animal Model: Rats are placed in whole-body or nose-only inhalation chambers.

Atmosphere Generation: A dynamic inhalation exposure system is used to generate a vapor

atmosphere of ethylene chlorohydrin at various concentrations. The chamber concentration

is monitored analytically throughout the exposure.

Exposure: Animals are exposed to the test atmosphere for a fixed period, typically 4 hours.

Observation: Following exposure, animals are returned to their cages and observed for 14

days for signs of toxicity and mortality.

Data Analysis: The LC50, the concentration causing mortality in 50% of the animals, is

calculated.

Mandatory Visualizations
Experimental Workflow for Acute Toxicity Testing
The following diagram illustrates a generalized workflow for conducting acute toxicity studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation

Phase 2: Exposure

Phase 3: Observation

Phase 4: Analysis & Reporting

Animal Acclimatization

Dose Formulation

5-7 days

Dose Administration
(Oral / Dermal / Inhalation) Control Group (Vehicle)

Monitor Clinical Signs

14-day period

Record Mortality

Measure Body Weight

Statistical Analysis
(e.g., Probit for LD50/LC50) Gross Necropsy

Final Report Generation

Click to download full resolution via product page

Caption: Generalized workflow for in vivo acute toxicity assessment.
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Conceptual Signaling Pathway of Cellular Toxicity
Ethylene chlorohydrin is known to be metabolized to chloroacetaldehyde, a reactive aldehyde

that can cause cellular damage. This diagram illustrates a conceptual pathway of toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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